(2R,6S)-17-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(14),7,9,11,15,17-hexaen-3-one

Specification

• CAS No.: 165890-26-6
• Molecular Formula: C17H14ClNO2
• Molecular Weight: 299.754
• IUPAC Name: (2R,6S)-17-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(14),7,9,11,15,17-hexaen-3-one
• Standard InChI: InChI=1S/C17H14ClNO2/c1-19-9-13-11-4-2-3-5-14(11)21-15-7-6-10(18)8-12(15)16(13)17(19)20/h2-8,13,16H,9H2,1H3/t13-,16+/m1/s1
• Standard InChI Key: OOUVAHYYJVOIIB-XJKSGUPXSA-N
• SMILES: CN1CC2C(C1=O)C3=C(C=CC(=C3)Cl)OC4=CC=CC=C24

Introduction

(2R,6S)-17-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(14),7,9,11,15,17-hexaen-3-one is a complex organic compound characterized by its unique tetracyclic structure. This compound is of significant interest in both chemical synthesis and medicinal research due to its potential therapeutic properties and versatility as a building block for more complex molecules.

Synthetic Routes

The synthesis of (2R,6S)-17-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(14),7,9,11,15,17-hexaen-3-one typically involves multi-step organic reactions. Industrial production would require scaling up these processes while optimizing reaction conditions for higher yields and purity.

Purification Techniques

Purification methods such as recrystallization and chromatography are essential for ensuring the compound's purity.

Chemical Applications

This compound serves as a building block for synthesizing more complex molecules and is used as a reagent in various organic reactions.

Medical Applications

It is being investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industrial Applications

It is used in the development of new materials and as a precursor for synthesizing other industrially relevant compounds.

Chemical Reactions

The compound can undergo oxidation, reduction, and substitution reactions, which are vital for its modification and application.

Biological Activity

While specific biological activity data for this compound is limited, its structural complexity suggests potential for various biological interactions.

Spectroscopic Analysis

Spectroscopic methods like NMR and IR spectroscopy are used to determine its structure and purity.